Cas no 1514567-21-5 (4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine)

• Product Name: 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine
• CAS No: 1514567-21-5
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• MDL: MFCD24154205
• CID: 5151366
• PubChem ID: 81724331
• Update Time: 2025-06-08

4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-5-methoxy-6-(propylthio)-
• 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine

• MDL： MFCD24154205
• Inchi： 1S/C8H11ClN2OS/c1-3-4-13-8-6(12-2)7(9)10-5-11-8/h5H,3-4H2,1-2H3
• InChI Key： IHWQIJGNYOXAPB-UHFFFAOYSA-N
• SMILES： C1=NC(SCCC)=C(OC)C(Cl)=N1

Additional information on 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine

Professional Introduction to 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine (CAS No. 1514567-21-5)

4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine, with the CAS number 1514567-21-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound features a pyrimidine core, which is a fundamental structural motif in many biologically active molecules, particularly in the development of drugs targeting various diseases. The presence of multiple functional groups, including a chloro substituent, a methoxy group, and a propylsulfanyl moiety, makes this compound a versatile intermediate in synthetic chemistry and drug discovery.

The compound's unique structural properties contribute to its utility in medicinal chemistry. The pyrimidine ring is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for designing new therapeutic agents. The 4-chloro substituent enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecules during drug development.

The 5-methoxy group introduces a hydroxyl-like character to the molecule, which can influence its solubility and metabolic stability. This feature is often exploited to optimize pharmacokinetic properties of drug candidates. Additionally, the 6-(propylsulfanyl) group adds another layer of complexity to the compound's interactions with biological systems. Sulfanyl groups are known to participate in hydrogen bonding and can affect the binding affinity of a molecule to its target.

In recent years, there has been growing interest in pyrimidine derivatives as potential therapeutic agents. A notable area of research involves their application in oncology. Studies have demonstrated that certain pyrimidine-based compounds can inhibit kinases and other enzymes involved in cancer cell proliferation. For instance, modifications of the pyrimidine ring have led to the development of kinase inhibitors that show promise in preclinical studies. The compound 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine could serve as a key intermediate in synthesizing such inhibitors.

Another emerging field where this compound finds relevance is antiviral research. Pyrimidine derivatives have shown efficacy against various viral infections by interfering with viral replication mechanisms. The structural flexibility of 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine allows for modifications that can target specific viral enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to predict how different structural variations of this compound might interact with viral targets, accelerating the drug discovery process.

The role of this compound in agrochemical applications should also be mentioned. Pyrimidine derivatives are widely used in crop protection chemicals due to their ability to interact with biological pathways in pests and weeds. The specific functional groups present in 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine make it a potential candidate for developing new pesticides with improved efficacy and environmental safety.

Synthetic methodologies for preparing 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine have been extensively studied. One common approach involves the condensation of malononitrile derivatives with appropriate sulfides and halogenated pyrimidines under controlled conditions. Advances in green chemistry have also led to the development of more sustainable synthetic routes, minimizing waste and reducing energy consumption.

The pharmacological profile of this compound is an area of active investigation. Initial studies suggest that it may exhibit properties such as kinase inhibition and anti-inflammatory effects. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. In vitro assays are being conducted to evaluate its activity against various biological targets, providing valuable insights into its pharmacological potential.

The chemical stability and degradation pathways of 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine are critical considerations in its application and handling. Understanding how this compound behaves under different environmental conditions ensures its safe use in industrial and laboratory settings. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to monitor its stability and degradation products.

The future prospects for this compound are promising, given its versatility and potential applications across multiple fields. Ongoing research aims to expand its utility by exploring new synthetic pathways and evaluating its efficacy in clinical trials. Collaborations between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel applications for 4-chloro-5-methoxy-6-(propylsulfanyl)pyrimidine.